Cas no 40641-65-4 (4-Bromo-3'-fluorobiphenyl)

4-Bromo-3'-fluorobiphenyl structure
4-Bromo-3'-fluorobiphenyl structure
Product Name:4-Bromo-3'-fluorobiphenyl
CAS No:40641-65-4
MF:C12H8BrF
MW:251.094326019287
MDL:MFCD06201408
CID:1024445
PubChem ID:2756978
Update Time:2025-04-20

4-Bromo-3'-fluorobiphenyl Chemical and Physical Properties

Names and Identifiers

    • 4'-Bromo-3-fluoro-1,1'-biphenyl
    • 4'-BROMO-3-FLUORO-BIPHENYL
    • 4-Bromo-3'-fluorobiphenyl
    • 1-bromo-4-(3-fluorophenyl)benzene
    • 40641-65-4
    • AKOS004117368
    • 4''-Bromo-3-fluoro-1,1''-biphenyl
    • CS-0148347
    • SCHEMBL1774347
    • FS-6334
    • A873263
    • E78472
    • DTXSID20373667
    • 4'-bromo-3-fluorobiphenyl
    • MDL: MFCD06201408
    • Inchi: 1S/C12H8BrF/c13-11-6-4-9(5-7-11)10-2-1-3-12(14)8-10/h1-8H
    • InChI Key: ZYFQOLAWGXSJST-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1C=CC=C(C=1)F

Computed Properties

  • Exact Mass: 249.97900
  • Monoisotopic Mass: 249.97934g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 4.25520

4-Bromo-3'-fluorobiphenyl Security Information

4-Bromo-3'-fluorobiphenyl Pricemore >>

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